Cas no 1258960-00-7 (4-Bromo-7-methoxybenzofuran)

• Product Name: 4-Bromo-7-methoxybenzofuran
• CAS No: 1258960-00-7
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD20486193
• CID: 2114302
• PubChem ID: 58316250
• Update Time: 2025-10-18

4-Bromo-7-methoxybenzofuran Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-methoxyBenzofuran
• Benzofuran, 4-bromo-7-methoxy-
• TXCXPIXLGOKOTF-UHFFFAOYSA-N
• 4-Bromo-7-methoxybenzofuran

• MDL： MFCD20486193
• Inchi： 1S/C9H7BrO2/c1-11-8-3-2-7(10)6-4-5-12-9(6)8/h2-5H,1H3
• InChI Key： TXCXPIXLGOKOTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C=CO2)OC

Computed Properties

• Exact Mass: 225.963
• Monoisotopic Mass: 225.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.4
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-Bromo-7-methoxybenzofuran

Introduction to 4-Bromo-7-methoxybenzofuran (CAS No. 1258960-00-7)

4-Bromo-7-methoxybenzofuran, identified by its Chemical Abstracts Service (CAS) number 1258960-00-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzofuran derivative features a bromine substituent at the 4-position and a methoxy group at the 7-position, which contribute to its unique chemical properties and reactivity. The structural configuration of this compound makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

The benzofuran scaffold is a prominent structural motif in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of both bromine and methoxy groups in 4-Bromo-7-methoxybenzofuran enhances its utility as a building block for further functionalization. This compound has been extensively studied for its potential applications in drug discovery, particularly in the synthesis of small-molecule inhibitors.

In recent years, 4-Bromo-7-methoxybenzofuran has been explored as a precursor in the development of novel pharmacological agents. One notable area of research involves its use in the synthesis of compounds that modulate neurotransmitter systems. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX). These enzymes are implicated in various neurological conditions, including depression, anxiety, and chronic pain syndromes.

Moreover, the brominated aromatic ring of 4-Bromo-7-methoxybenzofuran provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups, enabling the creation of structurally diverse libraries of compounds for high-throughput screening. The methoxy group at the 7-position also serves as a potential site for further derivatization, allowing chemists to tailor the properties of the resulting molecules.

Recent advancements in computational chemistry have further enhanced the utility of 4-Bromo-7-methoxybenzofuran as a scaffold for drug design. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into its binding affinity and selectivity. These computational approaches have accelerated the discovery process by predicting promising derivatives with optimized pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in 4-Bromo-7-methoxybenzofuran due to its potential in addressing unmet medical needs. Researchers have reported its incorporation into novel therapeutic candidates targeting inflammation-related diseases. By leveraging its structural features, scientists have designed molecules that exhibit anti-inflammatory properties through mechanisms involving modulation of cytokine production and immune cell signaling pathways.

In addition to its pharmaceutical applications, 4-Bromo-7-methoxybenzofuran has found utility in materials science. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing advanced materials with tailored electronic and optical properties. These materials are being explored for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 4-Bromo-7-methoxybenzofuran typically involves multi-step organic transformations starting from readily available aromatic precursors. Common synthetic routes include bromination followed by methylation or vice versa, depending on the desired regioselectivity. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 4-Bromo-7-methoxybenzofuran more accessible for industrial applications.

The safety profile of 4-Bromo-7-methoxybenzofuran is another critical consideration in its handling and application. While it is not classified as a hazardous substance under standard regulatory guidelines, appropriate laboratory practices must be followed to ensure safe handling. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

In conclusion, 4-Bromo-7-methoxybenzofuran (CAS No. 1258960-00-7) represents a versatile building block with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for drug discovery, materials science, and industrial applications. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is expected to grow further.